Cas no 36092-33-8 ((E)-(4-Styrylphenyl)methanamine)

• Product Name: (E)-(4-Styrylphenyl)methanamine
• CAS No: 36092-33-8
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 1032153
• PubChem ID: 15253906
• Update Time: 2025-10-31

(E)-(4-Styrylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (E)-(4-Styrylphenyl)methanamine
• [4-[(E)-2-phenylethenyl]phenyl]methanamine
• 1-{4-[(E)-2-Phenylethenyl]phenyl}methanamine
• AKOS015967590
• DTXSID90570500
• SCHEMBL11781814
• DB-310136
• 36092-33-8
• SCHEMBL4156175

• MDL： MFCD09033642
• Inchi： 1S/C15H15N/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-11H,12,16H2/b7-6+
• InChI Key： CTTPWMUJYDYVHC-VOTSOKGWSA-N
• SMILES： NCC1C=CC(/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 209.120449483g/mol
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on (E)-(4-Styrylphenyl)methanamine

Comprehensive Overview of (E)-(4-Styrylphenyl)methanamine (CAS No. 36092-33-8): Properties, Applications, and Industry Insights

(E)-(4-Styrylphenyl)methanamine (CAS No. 36092-33-8) is an organic compound belonging to the class of styryl derivatives, characterized by its unique amine-functionalized aromatic structure. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile molecular scaffold, which enables applications ranging from fluorescent probes to bioactive intermediates. The (E)-configuration of its double bond ensures stereochemical stability, making it a preferred choice for precision-driven syntheses.

In recent years, the demand for high-purity (E)-(4-Styrylphenyl)methanamine has surged, driven by its role in developing advanced OLED materials and photoactive compounds. Researchers frequently search for "CAS 36092-33-8 solubility" or "(E)-styrylphenylmethanamine synthesis," reflecting its technical relevance. The compound’s UV-absorbing properties and electron-rich aromatic system also make it valuable for designing sensors and catalysts, aligning with the growing focus on green chemistry and sustainable materials.

From a structural perspective, (E)-(4-Styrylphenyl)methanamine features a rigid conjugated backbone, which enhances its thermal stability and optical performance. This property is critical for applications like nonlinear optics (NLO) and molecular electronics, where users often inquire about "36092-33-8 spectral data" or "styryl amine derivatives for optoelectronics." Its compatibility with cross-coupling reactions further expands its utility in polymer chemistry and drug discovery.

The compound’s bioavailability and low cytotoxicity have also sparked interest in medicinal chemistry. Queries such as "(E)-(4-Styrylphenyl)methanamine biological activity" highlight its potential as a pharmacophore in designing CNS-targeting agents or anti-inflammatory drugs. However, handling requires adherence to standard laboratory safety protocols, given its sensitivity to oxidation and light degradation.

Industry trends indicate a rising preference for custom synthesis of CAS 36092-33-8 to meet niche requirements, particularly in academic research and high-tech manufacturing. As sustainability gains traction, methods like microwave-assisted synthesis or catalytic hydrogenation are being explored to optimize its production. This aligns with broader searches for "eco-friendly amine synthesis" and "styryl compound scalability," underscoring the need for innovative approaches.

In summary, (E)-(4-Styrylphenyl)methanamine (CAS No. 36092-33-8) stands at the intersection of cutting-edge research and industrial application. Its multifaceted properties cater to diverse fields, from optoelectronic devices to therapeutic development, making it a compound of enduring scientific and commercial value.